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Compound of Interest

Compound Name: 3,4-Diaminobenzonitrile

Cat. No.: B014204

An In-depth Technical Guide to 3,4-Diaminobenzonitrile

For Researchers, Scientists, and Drug Development Professionals

Introduction

3,4-Diaminobenzonitrile is an aromatic organic compound that serves as a valuable building
block in the synthesis of a variety of heterocyclic compounds and functional materials. Its
structure, featuring a benzene ring substituted with two adjacent amine groups and a nitrile
group, provides multiple reactive sites for chemical modifications. This unique arrangement
makes it a key intermediate in the development of pharmaceuticals, high-performance
polymers, dyes, and fluorescent probes for chemical sensing. This guide provides a
comprehensive overview of its properties, synthesis, and applications.

Chemical and Physical Properties

The fundamental properties of 3,4-Diaminobenzonitrile are summarized below. These data
are crucial for its handling, storage, and application in experimental settings.

Chemical Identifiers
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Identifier Value

CAS Number 17626-40-3[1][2][3][4]

Molecular Formula C7H7Ns[1][4][5]

Molecular Weight 133.15 g/mol [1][2][4][5]

Linear Formula CeH3(NH2)2C=N][2]

InChl Key VWLLPPSBBHDXHK-UHFFFAOY SA-N[2][6]
SMILES String Nclccc(ccIN)C#N[2][6]

MDL Number MFCDO00723901[2][5]

Physical and Chemical Data

Property Value
White to brown powder, crystals, and/or
Appearance
chunks[5]
Form Solid[2][6]
Melting Point 144-148 °C[2][5][6]
Assay 97%][2][6]
Storage Temperature Room temperature[5]

Experimental Protocols

Detailed methodologies for the synthesis of 3,4-Diaminobenzonitrile are presented below,
providing a practical guide for laboratory preparation.

Synthesis of 3,4-Diaminobenzonitrile via Hydrogenation

A common and effective method for synthesizing 3,4-Diaminobenzonitrile is through the
catalytic hydrogenation of a nitro-substituted precursor, such as 4-amino-3-nitrobenzonitrile or
3-amino-4-nitrobenzonitrile.
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Method 1: From 4-Amino-3-nitrobenzonitrile
o Materials:

o 4-Amino-3-nitrobenzonitrile (2.00 g, 12.3 mmol)

[¢]

10% Palladium on carbon (Pd/C) catalyst (500 mg)

[e]

Methanol (20 mL)

o

Hydrogen gas (H2)

[¢]

Diatomaceous earth (Celite)
e Procedure:

o To a stirring solution of 4-amino-3-nitrobenzonitrile in methanol, add the 10% Pd/C
catalyst.[1]

o Degas the reaction flask and subsequently fill it with hydrogen gas (a hydrogen balloon is
suitable for this purpose).[1]

o Stir the reaction mixture vigorously at 25°C for 18 hours.[1]

o Upon completion, degas the mixture under a vacuum and backfill with nitrogen. Repeat
this process three times.[1]

o Filter the reaction mixture through a pad of diatomaceous earth to remove the catalyst.[1]

o Concentrate the filtrate under vacuum to yield 3,4-Diaminobenzonitrile. The product can
be obtained as a green oil (1.47 g, 90% vyield) and used directly in subsequent steps.[1]

Method 2: From 3-Amino-4-nitrobenzonitrile
o Materials:
o 3-Amino-4-nitrobenzonitrile (20.00 g, 0.042 mol)

o 10% Palladium on carbon (Pd/C) catalyst (1.00 g)
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o Anhydrous ethanol (250 mL)
o Hydrogen gas (H2)
o Diethyl ether

¢ Procedure:

[¢]

Hydrogenate 3-amino-4-nitrobenzonitrile in anhydrous ethanol with 10% Pd/C under 50
psi of hydrogen gas for 5 hours.[1]

[¢]

After the reaction, filter the mixture through a pad of celite.[1]

[¢]

Concentrate the filtrate.[1]

[e]

Triturate the resulting solid with diethyl ether to afford the desired product as a tan solid
(11.40 g, 70% yield).[1]

Synthesis of 3,4-Diaminobenzonitrile

4-Amino-3-nitrobenzonitrile

Catalytic Filtration
Hydration (Celite)

Hz (Hydrogen Gas) Concentration 3,4-Diaminobenzonitrile

10% Pd/C
Methanol
25°C, 18h
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Click to download full resolution via product page
Caption: Workflow for the synthesis of 3,4-Diaminobenzonitrile.

Applications in Research and Development

Diaminobenzonitrile and its derivatives are instrumental in creating advanced fluorescent
materials for various scientific applications.

Development of Fluorescent Probes

Derivatives like diaminomaleonitrile can be used to synthesize Schiff base fluorescent probes
for the selective detection of metal ions, such as AIR*.[7] This has significant implications for
cellular imaging and environmental monitoring.

Protocol: Synthesis of an Asymmetric Schiff Base Fluorescent Probe

This protocol outlines a two-step synthesis of a selective fluorescent probe for Al3*, starting
from a diaminobenzonitrile derivative.[7]

o Step 1: Mono-acetylation of Diaminomaleonitrile (DAMN)
o Dissolve diaminomaleonitrile in ethyl acetate.
o In a separate flask, prepare a solution of acetyl chloride in ethyl acetate.

o Cool the DAMN solution in an ice-water bath and add the acetyl chloride solution dropwise
while stirring.[7]

o Step 2: Condensation with Salicylaldehyde
o Dissolve the synthesized mono-acetylated DAMN in ethanol in a round-bottom flask.
o Gradually add salicylaldehyde to the solution.[7]

o Heat the mixture to reflux at 80°C for 8 hours with continuous stirring. A yellow powder will
form.[7]

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/product/b014204?utm_src=pdf-body-img
https://www.benchchem.com/product/b014204?utm_src=pdf-body
https://www.benchchem.com/pdf/Application_of_Diaminobenzonitriles_in_Creating_Fluorescent_Materials_Application_Notes_and_Protocols.pdf
https://www.benchchem.com/pdf/Application_of_Diaminobenzonitriles_in_Creating_Fluorescent_Materials_Application_Notes_and_Protocols.pdf
https://www.benchchem.com/pdf/Application_of_Diaminobenzonitriles_in_Creating_Fluorescent_Materials_Application_Notes_and_Protocols.pdf
https://www.benchchem.com/pdf/Application_of_Diaminobenzonitriles_in_Creating_Fluorescent_Materials_Application_Notes_and_Protocols.pdf
https://www.benchchem.com/pdf/Application_of_Diaminobenzonitriles_in_Creating_Fluorescent_Materials_Application_Notes_and_Protocols.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b014204?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o After cooling, collect the yellow powder by vacuum filtration and wash with ethanol and
diethyl ether.[7]

o Dry the final product under vacuum.

Synthesis of a Diaminobenzonitrile-Based Fluorescent Probe

Diaminomaleonitrile
(in Ethyl Acetate)

Mono-acetylation
(Ice-water bath)

Mono-acetylated
Diaminomaleonitrile

Acetyl Chloride Condensation Asymmetric Schiff Base
(in Ethyl Acetate) (Reflux, 80°C, 8h) Fluorescent Probe

Salicylaldehyde

Click to download full resolution via product page

Caption: Synthesis of a Schiff base fluorescent probe.

Safety and Handling

Proper handling of 3,4-Diaminobenzonitrile is essential due to its potential hazards.

Hazard Identification

¢ Signal Word: Warning[2][8]
e Hazard Statements:
o H302: Harmful if swallowed.[2][8]

o H315: Causes skin irritation.[2][8]
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o H319: Causes serious eye irritation.[2][8]

o H335: May cause respiratory irritation.[2][8]

» Hazard Classifications: Acute Toxicity 4 (Oral), Skin Irritation 2, Eye Irritation 2, Specific
Target Organ Toxicity - Single Exposure 3.[2][8]

o Target Organs: Respiratory system.[2][8]

Precautionary Measures and PPE

e Precautionary Statements: P261, P264, P270, P301 + P312, P302 + P352, P305 + P351 +
P338.[2][8]

» Personal Protective Equipment (PPE):
o Respiratory: Dust mask type N95 (US).[2][8]
o Eye: Eyeshields.[2][8]

o Hand: Gloves.[2][8]

Storage and Incompatibilities
o Storage Class: 11 - Combustible Solids.[2][8]

» Storage Conditions: Keep containers tightly closed in a dry, cool, and well-ventilated place.[9]

e Incompatible Materials: Acids, strong oxidizing agents, acid anhydrides, acid chlorides,
chloroformates.[9]

Conclusion

3,4-Diaminobenzonitrile is a versatile chemical intermediate with significant potential in
various fields, particularly in the synthesis of novel materials and pharmaceutical compounds. A
thorough understanding of its chemical properties, synthesis protocols, and safety
requirements is paramount for its effective and safe utilization in research and development.
The methodologies and data presented in this guide offer a foundational resource for
professionals working with this compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. 3,4-Diaminobenzonitrile synthesis - chemicalbook [chemicalbook.com]
. 34-—/E KR [F 97% | Sigma-Aldrich [sigmaaldrich.com]

. 3,4-Diaminobenzonitrile, CAS 17626-40-3 [langwaychem.com]

. scbt.com [scbt.com]

. 3,4-Diaminobenzonitrile [myskinrecipes.com]

. 34-—/E KR fF 97% | Sigma-Aldrich [sigmaaldrich.com]

. benchchem.com [benchchem.com]

.34-CT 3 /RN Z 1)L 97% | Sigma-Aldrich [sigmaaldrich.com]

°
(o] (0] ~ (o)) ()] EEN w N =

. fishersci.com [fishersci.com]

¢ To cite this document: BenchChem. [3,4-Diaminobenzonitrile CAS number and properties].
BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

9/9

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b014204?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

